3-Amino-3-(5-(2-chloro-5-(trifluoromethyl)phenyl)furan-2-yl)propanoic acid

• CAS No.: 773125-93-2
• Molecular Formula: C14H11ClF3NO3
• Molecular Weight: 333.69 g/mol
• IUPAC Name: 3-amino-3-[5-[2-chloro-5-(trifluoromethyl)phenyl]furan-2-yl]propanoic acid
• InChI: InChI=1S/C14H11ClF3NO3/c15-9-2-1-7(14(16,17)18)5-8(9)11-3-4-12(22-11)10(19)6-13(20)21/h1-5,10H,6,19H2,(H,20,21)
• InChI Key: WXSJGVHAZYJLRI-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=C(C=C1C(F)(F)F)C2=CC=C(O2)C(CC(=O)O)N)Cl

Description

3-Amino-3-(5-(2-chloro-5-(trifluoromethyl)phenyl)furan-2-yl)propanoic acid (CAS: 773125-93-2) is a synthetic organic compound characterized by a furan ring substituted with a 2-chloro-5-(trifluoromethyl)phenyl group and a β-amino propanoic acid side chain. Its molecular formula is C₁₄H₁₁ClF₃NO₃, with a molecular weight of 333.69 g/mol . Key structural features include:

• Furan core: Provides rigidity and π-electron density, influencing binding interactions.
• Chloro-trifluoromethylphenyl substituent: The 2-chloro and 5-trifluoromethyl groups introduce steric bulk and electron-withdrawing effects, enhancing lipophilicity and stability.
• β-Amino propanoic acid moiety: Contributes hydrogen-bonding capacity and zwitterionic properties under physiological conditions.

The compound’s InChI key (1S/C14H11ClF3NO3) reflects its stereochemical and substituent arrangement .

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 3-Amino-3-(5-(2-chloro-5-(trifluoromethyl)phenyl)furan-2-yl)propanoic acid typically involves multiple stepsThe reaction conditions often require the use of specific catalysts and solvents to ensure the desired product is obtained with high yield and purity .

Industrial Production Methods

Industrial production of this compound may involve similar synthetic routes but on a larger scale. The process is optimized to maximize efficiency and minimize costs. This often includes the use of continuous flow reactors and advanced purification techniques to ensure the final product meets the required specifications .

Chemical Reactions Analysis

Types of Reactions

3-Amino-3-(5-(2-chloro-5-(trifluoromethyl)phenyl)furan-2-yl)propanoic acid can undergo various chemical reactions, including:

Oxidation: The compound can be oxidized to form different products depending on the reagents and conditions used.

Reduction: Reduction reactions can modify the functional groups present in the compound.

Substitution: The amino and chloro groups can participate in substitution reactions, leading to the formation of new derivatives.

Common Reagents and Conditions

Common reagents used in these reactions include oxidizing agents like potassium permanganate, reducing agents such as lithium aluminum hydride, and nucleophiles for substitution reactions. The reaction conditions, such as temperature and pH, are carefully controlled to achieve the desired outcomes .

Major Products

The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation may yield carboxylic acids, while substitution reactions can produce a variety of substituted derivatives .

Scientific Research Applications

3-Amino-3-(5-(2-chloro-5-(trifluoromethyl)phenyl)furan-2-yl)propanoic acid has several applications in scientific research:

Chemistry: It is used as a building block for the synthesis of more complex molecules.

Biology: The compound can be used in studies related to enzyme inhibition and protein interactions.

Industry: It may be used in the production of specialty chemicals and materials.

Mechanism of Action

The mechanism of action of 3-Amino-3-(5-(2-chloro-5-(trifluoromethyl)phenyl)furan-2-yl)propanoic acid involves its interaction with specific molecular targets. The compound can bind to enzymes or receptors, altering their activity and leading to various biological effects. The exact pathways involved depend on the specific application and the biological system being studied .

Comparison with Similar Compounds

Comparison with Structurally Similar Compounds

Key Structural Analogs and Their Properties

The compound’s closest analogs differ in substituent patterns on the phenyl ring or core heterocycle. Below is a comparative analysis based on molecular structure, physicochemical properties, and inferred bioactivity:

Table 1: Structural and Physicochemical Comparison

Compound Name	CAS Number	Molecular Formula	Molecular Weight (g/mol)	Substituent Positions (Phenyl Ring)	Notable Features
3-Amino-3-(5-(2-chloro-5-(trifluoromethyl)phenyl)furan-2-yl)propanoic acid	773125-93-2	C₁₄H₁₁ClF₃NO₃	333.69	2-Cl, 5-CF₃	High lipophilicity (Cl and CF₃ groups)
3-Amino-3-(5-(2-(trifluoromethyl)phenyl)furan-2-yl)propanoic acid	773125-91-0	C₁₄H₁₂F₃NO₃	299.25	2-CF₃	Reduced steric bulk vs. Cl-CF₃ analog
N-(5-(4-fluorophenyl)thiazol-2-yl)-3-(furan-2-yl)propanamide	Not provided	C₁₆H₁₄FN₃O₂S	339.36	4-F (thiazole core)	Anticancer activity (KPNB1 inhibition)

Substituent Effects on Properties

• Electron-Withdrawing Groups (Cl, CF₃) : The 2-chloro-5-CF₃ substitution in the target compound increases electron deficiency on the phenyl ring compared to the 2-CF₃ analog . This may enhance binding to electron-rich biological targets (e.g., enzymes or receptors).
• Thiazole vs. Furan Core : Compound 31 () replaces the furan with a thiazole, introducing sulfur-based hydrogen bonding and altered π-stacking capacity .

Inferred Bioactivity Trends

While direct bioactivity data for the target compound are unavailable, structural analogs suggest:

• Anticancer Potential: The thiazole-based Compound 31 exhibits KPNB1 inhibition, a mechanism linked to nuclear transport disruption in cancer cells .
• Metabolic Stability : The trifluoromethyl group in both analogs enhances metabolic stability by resisting oxidative degradation, a feature critical for drug development .

Biological Activity

3-Amino-3-(5-(2-chloro-5-(trifluoromethyl)phenyl)furan-2-yl)propanoic acid is a synthetic compound characterized by its complex structure, which includes an amino group, a furan ring, and a trifluoromethyl-substituted aromatic moiety. Its molecular formula is C14H11ClF3NO3, and it has garnered attention for its potential biological activities, particularly in pharmacology.

Chemical Structure and Properties

The compound's structural features contribute significantly to its biological activity:

Feature	Description
Molecular Formula	C14H11ClF3NO3
Molecular Weight	333.69 g/mol
Functional Groups	Amino group, furan ring, chloro-substituted phenyl ring, trifluoromethyl group

The presence of the trifluoromethyl group enhances lipophilicity, facilitating membrane penetration and interaction with biological targets. The chloro-substituted aromatic ring can engage in π-π interactions with proteins, while the amino acid backbone aids in binding to active sites.

The biological activity of this compound is primarily linked to its interaction with various molecular targets, including enzymes and receptors. The mechanism involves:

• Binding to Enzymes/Receptors : The compound can alter the activity of specific enzymes or receptors, leading to various biological effects.
• Influence on Metabolic Pathways : By interacting with metabolic pathways, it may exhibit therapeutic effects relevant to diseases such as cancer or metabolic disorders.

Biological Activity Studies

Recent studies have explored the biological activities of this compound through various assays.

Anticancer Activity

In vitro studies have demonstrated that compounds similar to 3-Amino-3-(5-(2-chloro-5-(trifluoromethyl)phenyl)furan-2-yl)propanoic acid show significant cytotoxicity against different cancer cell lines. For instance:

• A related compound exhibited an IC50 value of 0.13 µM against human leukemia cells, indicating potent cytotoxic effects .

Antimicrobial Activity

The antimicrobial potential has also been evaluated. Compounds with similar structures demonstrated varying degrees of antibacterial and antifungal activities:

• Hydrolyzed peptide conjugates showed antimicrobial activity with minimum inhibitory concentration (MIC) values ranging from 6 to 12.5 µg/mL against specific bacterial strains .

Case Studies

• Cytotoxicity Against Lymphoma Cells : A study reported that a conjugated form of similar compounds showed good in vitro cytotoxicity against mouse TLX5 lymphoma cells with an IC50 value of 1.5 µM .
• Antimicrobial Screening : In another investigation, derivatives of amino acids were assessed for their antimicrobial properties against various strains, revealing that modifications in the phenyl nucleus significantly influenced activity .